Cas no 1260775-16-3 (2-(2-chloro-5-fluorophenyl)pyrrolidine)

• Product Name: 2-(2-chloro-5-fluorophenyl)pyrrolidine
• CAS No: 1260775-16-3
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• MDL: MFCD11848589
• CID: 5576195
• PubChem ID: 53403514
• Update Time: 2025-06-14

2-(2-chloro-5-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-fluorophenyl)pyrrolidine
• Pyrrolidine, 2-(2-chloro-5-fluorophenyl)-
• 2-(2-chloro-5-fluorophenyl)pyrrolidin

• MDL： MFCD11848589
• Inchi： 1S/C10H11ClFN/c11-9-4-3-7(12)6-8(9)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
• InChI Key： CGGMZNBMOLQQOL-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC(F)=CC=C1Cl

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 248.2±40.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2-chloro-5-fluorophenyl)pyrrolidine

Recent Advances in the Study of 2-(2-Chloro-5-fluorophenyl)pyrrolidine (CAS: 1260775-16-3): A Comprehensive Research Brief

The compound 2-(2-chloro-5-fluorophenyl)pyrrolidine (CAS: 1260775-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolidine backbone and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-(2-chloro-5-fluorophenyl)pyrrolidine with high yield and purity, which is critical for subsequent pharmacological evaluations. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound, ensuring its suitability for further studies.

Pharmacological investigations have revealed that 2-(2-chloro-5-fluorophenyl)pyrrolidine exhibits notable activity in modulating specific biological targets. Preliminary in vitro studies suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its interaction with neurotransmitter receptors has sparked interest in its possible applications in neurological disorders, although further in vivo studies are required to validate these findings.

Recent publications have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its behavior in biological systems and for guiding the design of future clinical trials. Early results indicate favorable bioavailability and metabolic stability, which are promising indicators for its development into a therapeutic agent.

In conclusion, 2-(2-chloro-5-fluorophenyl)pyrrolidine (CAS: 1260775-16-3) represents a versatile and pharmacologically active compound with significant potential in drug discovery. Ongoing research aims to elucidate its full therapeutic scope and optimize its properties for clinical use. The findings to date underscore the importance of continued investigation into this molecule, which may lead to breakthroughs in treating various diseases.